Cas no 1279219-57-6 (5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide)

• Product Name: 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide
• CAS No: 1279219-57-6
• MF: C₆H₉N₅O
• MW: 167.168559789658
• MDL: MFCD17221103
• CID: 4692741
• Update Time: 2025-11-01

5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide
• 3-amino-N-cyclopropyl-1H-1,2,4-triazole-5-carboxamide
• STL249770
• BBL033423
• T4153
• 1H-1,2,4-triazole-3-carboxamide, 5-amino-N-cyclopropyl-
• 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide, AldrichCPR
• 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide

• MDL： MFCD17221103
• Inchi： 1S/C6H9N5O/c7-6-9-4(10-11-6)5(12)8-3-1-2-3/h3H,1-2H2,(H,8,12)(H3,7,9,10,11)
• InChI Key： JQLPBNDUSPMBCQ-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(N)=NN1)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Topological Polar Surface Area: 96.7

Additional information on 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide

Introduction to 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide (CAS No. 1279219-57-6)

5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1279219-57-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, characterized by a triazole ring system fused with other heterocyclic structures. The presence of an amino group at the 5-position and a cyclopropyl substituent at the 1-position, along with a carboxamide functionality at the 3-position, imparts unique chemical and biological properties that make it a promising candidate for further exploration.

The structural features of 5-amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide contribute to its potential as a bioactive molecule. The triazole ring is known for its stability and ability to participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the cyclopropyl group introduces steric hindrance, which can influence the compound's binding affinity and selectivity. The carboxamide moiety further enhances its solubility and reactivity, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in developing novel therapeutic agents based on triazole derivatives due to their broad spectrum of biological activities. 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide has been studied for its potential pharmacological effects, particularly in the context of antimicrobial and anti-inflammatory applications. Preliminary studies suggest that this compound exhibits inhibitory activity against certain bacterial strains, making it a candidate for developing new antibiotics or antimicrobial agents.

The synthesis of 5-amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging due to its strain and reactivity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to optimize the synthetic route. These techniques not only improve efficiency but also minimize unwanted side products.

One of the key advantages of 5-amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide is its structural diversity, which allows for modifications at various positions on the molecule. This flexibility enables medicinal chemists to explore different analogs with enhanced potency and reduced toxicity. Computational modeling and high-throughput screening have been utilized to identify promising derivatives that may exhibit improved pharmacokinetic properties.

The biological activity of 5-amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide has been investigated in various in vitro and in vivo models. Research indicates that this compound interacts with multiple biological targets, including enzymes and receptors involved in pathogenic processes. For instance, studies have shown that it can inhibit certain enzymes associated with inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with bacterial enzymes has been explored as a basis for developing novel antibiotics.

The development of new drugs often involves rigorous testing to evaluate their safety and efficacy. 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide is currently undergoing preclinical studies to assess its pharmacological profile. These studies aim to determine optimal dosing regimens and identify any potential adverse effects. The results from these trials will provide critical insights into the compound's therapeutic potential and guide further development efforts.

The pharmaceutical industry continues to invest in innovative approaches to combat emerging infectious diseases and chronic conditions. 5-Amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide represents one such innovation that holds promise for addressing unmet medical needs. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for the discovery of next-generation therapeutic agents.

In conclusion,5-amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide (CAS No. 1279219-57-6) is a structurally unique compound with significant potential in pharmaceutical applications. Its multifaceted biological activities and synthetic accessibility make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve,5-amino-N-cyclopropyl-1H-1,2,4-triazole-3-carboxamide may play a pivotal role in shaping future therapeutic strategies.